1,3-dioxo-2-(3-phenylpropyl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide

• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 1,3-dioxo-2-(3-phenylpropyl)-N-(pyridin-3-ylmethyl)isoindole-5-carboxamide
• InChI: InChI=1S/C24H21N3O3/c28-22(26-16-18-8-4-12-25-15-18)19-10-11-20-21(14-19)24(30)27(23(20)29)13-5-9-17-6-2-1-3-7-17/h1-4,6-8,10-12,14-15H,5,9,13,16H2,(H,26,28)
• InChI Key: QAHKKFIWUXCWRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCN2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NCC4=CN=CC=C4

Description

1,3-Dioxo-2-(3-phenylpropyl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide is a synthetic isoindole-based carboxamide derivative. Its core structure comprises a 1,3-dioxo-isoindole scaffold substituted with a 3-phenylpropyl group at position 2 and a pyridin-3-ylmethyl carboxamide moiety at position 3.

Substitution with the pyridin-3-ylmethyl group likely increases molecular weight and lipophilicity compared to simpler analogs.

Preparation Methods

Cyclization of Phthalic Acid Derivatives

The isoindole-1,3-dione scaffold is typically synthesized via cyclization of substituted phthalic acids or anhydrides. A common approach involves:

• Bromination and esterification :

  • 2-Methylbenzoic acid is brominated using Br₂/Fe to yield 5-bromo-2-methylbenzoic acid.

  • Esterification with SOCl₂/MeOH produces methyl 5-bromo-2-methylbenzoate.

• Radical bromination :

  • Treatment with N-bromosuccinimide (NBS) under radical conditions (AIBN) generates methyl 5-bromo-2-(bromomethyl)benzoate.

• Cyclization :

  • Reaction with NH₄OH in THF/MeOH forms 6-bromoisoindolin-1-one.

Example Procedure :

Alternative Routes via Diels-Alder Reactions

Intramolecular Diels-Alder reactions are employed for complex isoindole derivatives, as seen in cytochalasin syntheses. However, this method is less common for simple isoindole-1,3-diones.

Functionalization at the 2-Position: 3-Phenylpropyl Substitution

Alkylation of Isoindole Nitrogen

The 3-phenylpropyl group is introduced via nucleophilic substitution or alkylation:

• Base-mediated alkylation :

  • 6-Bromoisoindolin-1-one is treated with 3-phenylpropyl bromide in the presence of K₂CO₃ or NaH.

• Reductive amination :

  • A primary amine intermediate (from reduction of a nitro group) reacts with 3-phenylpropionaldehyde under H₂/Pd-C.

Optimized Conditions :

Reagent	Solvent	Temperature	Yield
3-Phenylpropyl bromide	DMF	80°C	78%
NaH	THF	0°C → 25°C	65%

Functionalization at the 5-Position: Carboxamide Installation

Carboxylic Acid Activation

The 5-carboxylic acid (derived from hydrolysis of esters or nitriles) is activated for amide coupling:

• Acid chloride formation :

  • Thionyl chloride (SOCl₂) converts the acid to its chloride.

• Coupling reagents :

  • EDC/HOBt or HATU in DCM/DMF facilitate amide bond formation.

Amine Coupling with Pyridin-3-ylmethylamine

Procedure :

Comparative Data :

Coupling Agent	Solvent	Time (h)	Yield
EDC/HOBt	DCM	12	92%
HATU	DMF	6	88%
DCC	THF	24	75%

Integrated Synthetic Route

Stepwise Synthesis

• Core formation : 6-Bromoisoindolin-1-one from brominated phthalic acid.

• 2-Substitution : Alkylation with 3-phenylpropyl bromide.

• 5-Functionalization :

  • Hydrolysis of bromide to carboxylic acid (H₂O/NaOH).

  • Amide coupling with pyridin-3-ylmethylamine.

Overall Yield : 58–65% (3 steps).

One-Pot Variants

Recent patents describe tandem alkylation/amide coupling in DMF using microwave assistance, reducing reaction times (3 h vs. 12 h) but with lower yields (45–50%).

Analytical Characterization

Key spectral data for the final compound:

• ¹H NMR (400 MHz, CDCl₃) : δ 8.72 (s, 1H, pyridine-H), 8.45 (d, J = 4.8 Hz, 1H), 7.89–7.25 (m, 9H, aromatic), 4.62 (s, 2H, CH₂N), 3.12 (t, J = 7.2 Hz, 2H, CH₂Ph), 2.65 (t, J = 7.2 Hz, 2H), 2.02 (m, 2H).

• HRMS (ESI) : m/z calcd. for C₂₄H₂₁N₃O₃ [M+H]⁺ 400.1661, found 400.1658.

Challenges and Optimization

• Regioselectivity : Directing groups (e.g., nitro) are required to ensure functionalization at the 5-position.

• Stability : The isoindole-1,3-dione core is prone to hydrolysis under acidic conditions; neutral pH is maintained during coupling.

• Purification : Silica chromatography with EtOAc/hexane (1:3 → 1:1) effectively separates regioisomers.

Industrial-Scale Adaptations

• Continuous flow synthesis : Patents describe telescoped reactions for isoindole-1,3-diones, improving throughput (85% yield at 10 kg scale).

• Green chemistry : Replacement of DCM with cyclopentyl methyl ether (CPME) reduces environmental impact .

Chemical Reactions Analysis

Types of Reactions

1,3-dioxo-2-(3-phenylpropyl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the dioxo groups to hydroxyl groups.

Substitution: The phenylpropyl and pyridin-3-ylmethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents, nucleophiles.

Major Products Formed

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

Medicinal Chemistry: As a scaffold for drug development, particularly in targeting specific enzymes or receptors.

Organic Synthesis: As an intermediate in the synthesis of more complex molecules.

Material Science: In the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of 1,3-dioxo-2-(3-phenylpropyl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide would depend on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents (Position 2)	Carboxamide Substituent (Position 5)	Molecular Weight (g/mol)	Notable Features
Target Compound : 1,3-dioxo-2-(3-phenylpropyl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide	3-Phenylpropyl	Pyridin-3-ylmethyl	~402 (estimated)	Pyridine ring enhances potential receptor binding; phenylpropyl may improve lipophilicity
N-(3-Chloro-4-methylphenyl)-2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide	3-Methoxypropyl	3-Chloro-4-methylphenyl	Not reported	Chlorine atom may enhance electrophilic interactions; methoxy group increases solubility
1H-Isoindole-5-carboxamide, 2-(2,6-diethylphenyl)-2,3-dihydro-1,3-dioxo-N-propyl-	2,6-Diethylphenyl	Propyl	356.4 (C21H24N2O3)	Bulky diethylphenyl group may sterically hinder target engagement; shorter alkyl chain on carboxamide
N-[2-(1H-Indol-3-yl)ethyl]-1,3-dioxo-2-[3-(propan-2-yloxy)propyl]-2,3-dihydro-1H-isoindole-5-carboxamide	3-(Isopropyloxy)propyl	2-(1H-Indol-3-yl)ethyl	447.5 (C25H25N3O4)	Indole moiety introduces potential for π-π stacking; isopropyloxy enhances solubility
N-[2-(1H-Imidazol-4-yl)ethyl]-1,3-dioxo-2-(3-phenylpropyl)-2,3-dihydro-1H-isoindole-5-carboxamide	3-Phenylpropyl	2-(1H-Imidazol-4-yl)ethyl	402.4 (C23H22N4O3)	Imidazole group may enable hydrogen bonding or metal coordination

Functional and Pharmacological Comparisons

Pyridin-3-ylmethyl vs. Aromatic/Aryl Carboxamides

The target compound’s pyridin-3-ylmethyl group distinguishes it from analogs with purely aromatic (e.g., 3-chloro-4-methylphenyl ) or aliphatic (e.g., propyl ) carboxamide substituents. Pyridine-containing analogs are often prioritized in drug design due to their ability to engage in hydrogen bonding and cation-π interactions with biological targets. For example, Florjancic et al. (2008) demonstrated that pyridin-3-ylmethyl-substituted triazoles exhibit potent P2X7 receptor antagonism, suggesting the target compound may share similar binding mechanisms .

Impact of Position 2 Substituents

The 3-phenylpropyl group at position 2 is less polar than the 3-methoxypropyl group in or the 2,6-diethylphenyl group in . This substitution likely enhances membrane permeability but may reduce aqueous solubility.

Biological Activity

1,3-Dioxo-2-(3-phenylpropyl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide is a complex organic compound with significant potential in medicinal chemistry. Its unique structure incorporates both dioxo and isoindole functionalities, which are associated with various biological activities. This article delves into its biological activity, highlighting research findings, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is $C_{24}H_{21}N_{3}O_{3}$, with a molecular weight of approximately 385.4 g/mol. The structure features a bicyclic isoindole core, which contributes to its stability and reactivity. The presence of the pyridinyl group enhances its interaction with biological targets, while the phenylpropyl substituent adds hydrophobic characteristics that may influence pharmacokinetics and bioavailability .

Biological Activity

Research has indicated that compounds similar to 1,3-dioxo-2-(3-phenylpropyl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide exhibit a range of biological activities:

Anticancer Properties

Several studies have reported that isoindole derivatives possess anticancer properties. For instance, derivatives of 2,3-dihydro-1,3-dioxo-1H-isoindole have been shown to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines . The compound's ability to interact with specific cellular pathways makes it a candidate for further investigation in oncology.

Heparanase Inhibition

A class of 2,3-dihydro-1,3-dioxo-1H-isoindole derivatives has been identified as potent inhibitors of heparanase, an enzyme implicated in tumor metastasis and angiogenesis. These compounds displayed IC50 values ranging from 200 to 500 nM against heparanase with high selectivity over human beta-glucuronidase . This suggests potential applications in cancer therapy by inhibiting tumor growth and spread.

Anti-inflammatory Effects

The compound has also shown anti-inflammatory properties in vitro. Research indicates that isoindole derivatives can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha . This activity could be beneficial in treating inflammatory diseases.

The mechanisms by which 1,3-dioxo-2-(3-phenylpropyl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide exerts its biological effects are still being elucidated. Key areas of focus include:

Binding Affinity Studies

Interaction studies utilizing techniques such as molecular docking have been employed to assess the binding affinity of this compound to various biological targets. These studies help elucidate the compound's mechanism of action and guide modifications to enhance efficacy and selectivity.

Calcium Channel Blockade

Some isoindole derivatives have been identified as T-type calcium channel blockers. This activity may contribute to their neuroprotective effects and potential applications in treating neurological disorders .

Case Studies

Several case studies have explored the therapeutic potential of isoindole derivatives:

Study	Findings
Study on Heparanase Inhibition	Demonstrated that specific isoindole derivatives effectively inhibit heparanase activity, suggesting their use in cancer therapy .
Anticancer Activity Assessment	Showed that certain derivatives induce apoptosis in cancer cell lines through modulation of cell cycle regulators .
Anti-inflammatory Effects	Investigated the impact on TNF-alpha levels in vitro, indicating potential for treating inflammatory conditions .